PF-5274857 hydrochloride

• Molecular Formula: C20H26Cl2N4O3S
• Molecular Weight: 473.4 g/mol
• InChI: InChI=1S/C20H25ClN4O3S.ClH/c1-14-10-15(2)20(23-12-14)16-11-18(22-13-17(16)21)24-5-7-25(8-6-24)19(26)4-9-29(3,27)28;/h10-13H,4-9H2,1-3H3;1H
• InChIKey: GULNFUQAVPTTQV-UHFFFAOYSA-N

Standard Smo antagonists like vismodegib fail in CNS models due to efflux transporter susceptibility. PF-5274857 hydrochloride solves this: a BBB-penetrant, oral Smo antagonist (Ki=4.6±1.1 nM) with >1000-fold selectivity. • Validated brain tumor efficacy (SHH-medulloblastoma models) • Surrogate pharmacodynamic marker: skin Gli1 IC50 correlates with tumor engagement • Orally active, solid formulation (C20H25ClN4O3S·HCl, 473.42 g/mol). Ideal for Hedgehog-driven CNS oncology and EMT research.

PF-5274857 Hydrochloride: Brain-Penetrant Smo Antagonist

PF-5274857 hydrochloride is a small molecule antagonist of the Smoothened (Smo) receptor, a key signal transducer in the Hedgehog (Hh) signaling pathway [1]. It is characterized as a potent and selective inhibitor with a reported Ki of 4.6 ± 1.1 nM for Smo [1]. The compound is also described as orally active and capable of penetrating the blood-brain barrier (BBB) [1]. This specific hydrochloride salt form is supplied as a solid with a molecular formula of C20H25ClN4O3S·HCl and a molecular weight of 473.42 g/mol . It is intended for research use in models of tumors driven by activated Hh signaling, including brain tumors and brain metastases [1].

Smoothened (Smo) antagonist for Hedgehog pathway research

Reported brain-penetrant profile for intracranial tumor models

Orally available for systemic in vivo research studies

Reported selectivity for Smo over off-targets (data review recommended)

• [1] Rohner, A., Spilker, M. E., Lam, J. L., et al. (2011). Effective targeting of Hedgehog signaling in a medulloblastoma model with PF-5274857, a potent and selective Smoothened antagonist that penetrates the blood-brain barrier. Molecular Cancer Therapeutics, 11(1), 57–65. View Source

Smo Antagonist Differences: PK, Selectivity, CNS Penetration

Substituting one Smoothened (Smo) antagonist for another in a research or development program is not scientifically valid due to significant variability in critical pharmacological properties. While compounds like vismodegib and sonidegib are FDA-approved Smo antagonists, they exhibit major differences in blood-brain barrier penetration, selectivity profiles, and potency against drug-resistant mutants when compared to PF-5274857 [1]. For instance, vismodegib is a substrate for efflux transporters P-glycoprotein (P-gp) and ABCG2, severely limiting its brain exposure, whereas PF-5274857 has been specifically validated for brain penetration [1]. Furthermore, the ability of different antagonists to inhibit mutant forms of Smo, which arise as a resistance mechanism, varies widely [2]. A simple comparison based solely on the target (Smo) or even on nominal binding affinity (IC50/Ki) is insufficient. The evidence below demonstrates that PF-5274857 offers a unique combination of CNS availability, selectivity, and in vivo efficacy that directly impacts its utility in specific research models, particularly those involving brain tumors or requiring a high degree of target specificity.

! Brain-penetration profile may not transfer; other Smo antagonists (e.g., vismodegib) exhibit efflux transporter liability, limiting CNS target engagement.

! Off-target selectivity context can differ among antagonists; reported >1000-fold selectivity is compound-specific and may require independent review.

! Mutant Smo sensitivity varies; resistance-associated Smo mutants may show differential response, making direct substitution without validation unreliable.

• [1] Rohner, A., et al. (2011). Effective targeting of Hedgehog signaling in a medulloblastoma model with PF-5274857, a potent and selective Smoothened antagonist that penetrates the blood-brain barrier. Molecular Cancer Therapeutics. View Source
• [2] Ishii, T., Shimizu, Y., Nakashima, K., et al. (2014). Inhibition mechanism exploration of investigational drug TAK-441 as inhibitor against Vismodegib-resistant Smoothened mutant. European Journal of Medicinal Chemistry, 71, 146-158. View Source

PF-5274857 vs. Smo Antagonists: Quantitative Evidence

CNS Penetration Advantage Over Vismodegib

PF-5274857 demonstrates validated blood-brain barrier (BBB) penetration and direct inhibition of Smo activity within the brain [1]. In contrast, the clinically approved Smo antagonist vismodegib exhibits high efflux by P-glycoprotein (P-gp) and ABCG2 transporters, a property that severely limits its brain exposure and makes it unsuitable for CNS-targeted Hedgehog pathway research [1]. This difference is not a simple extrapolation; it is a direct, functional difference established in preclinical models.

CNS Penetration

Head-to-head

PF-5274857: reported brain Smo inhibition and improved survival in medulloblastoma model. Vismodegib: high efflux by P-gp/ABCG2 limits brain exposure.

Supports CNS tumor model target engagement

Primary medulloblastoma mouse model; transporter substrate assays for vismodegib

Evidence Dimension	Blood-Brain Barrier Penetration / CNS Activity
Target Compound Data	Confirmed brain penetration; Inhibits Smo activity in the brain of primary medulloblastoma mice, leading to improved survival [1]
Comparator Or Baseline	Vismodegib: High efflux by P-gp and ABCG2 transporters, limiting brain exposure [1]
Quantified Difference	Qualitative difference in CNS exposure and functional inhibition of brain Smo
Conditions	Primary medulloblastoma mouse model (for PF-5274857); Transporter substrate assays (for vismodegib)

Why This Matters

This is the primary differentiator for any study involving brain tumors, brain metastases, or other CNS conditions driven by the Hedgehog pathway; using a non-penetrant alternative like vismodegib would not model CNS target engagement.

• [1] Rohner, A., Spilker, M. E., Lam, J. L., et al. (2011). Effective targeting of Hedgehog signaling in a medulloblastoma model with PF-5274857, a potent and selective Smoothened antagonist that penetrates the blood-brain barrier. Molecular Cancer Therapeutics, 11(1), 57–65. View Source

Selectivity Profile: Low Off-Target Activity

PF-5274857 exhibits a >1000-fold selectivity for the Smo receptor over a broad panel of other receptors, ion channels, and enzymes . This high degree of specificity is a crucial advantage over less selective tool compounds and even some other Smo antagonists where off-target activity may confound experimental results. The quantitative difference in selectivity profile reduces the risk of phenotype misinterpretation due to non-Smo mediated effects.

Selectivity Profile

Data to verify

Reported >1000-fold selectivity for Smo over a broad panel of receptors, ion channels, and enzymes.

Supports Smo-specific pathway interpretation

Class-level inference; independent source review recommended

Evidence Dimension	Selectivity Window
Target Compound Data	>1000-fold selectivity for Smo over a broad panel of targets
Comparator Or Baseline	Class-level baseline: Many research tool compounds have undefined or much narrower selectivity windows.
Quantified Difference	Greater than 1000-fold
Conditions	Panel screening of multiple receptors, ion channels, and enzymes

Why This Matters

High selectivity ensures that observed phenotypic effects (e.g., inhibition of cell proliferation, changes in gene expression) can be confidently attributed to the antagonism of Smo and the Hedgehog pathway, not to an off-target interaction.

Tumor Regression in Medulloblastoma Models

In a medulloblastoma allograft mouse model, PF-5274857 demonstrates a clear in vivo IC50 of 8.9 ± 2.6 nM for tumor growth inhibition [1]. Critically, at higher doses (>10 mg/kg), the compound is able to induce tumor regression, which is a more stringent and therapeutically relevant endpoint than simple growth inhibition [1]. This level of in vivo characterization, with a defined IC50 and demonstrated regression, provides a strong quantitative basis for its use in oncology research.

Tumor Model Response

Head-to-head

IC50 8.9 ± 2.6 nM for tumor growth inhibition; regression observed at doses >10 mg/kg

Reported model-response regression endpoint

Patched+/- medulloblastoma allograft mouse model

Evidence Dimension	In Vivo Efficacy in Medulloblastoma Model
Target Compound Data	IC50 of 8.9 ± 2.6 nM for tumor growth inhibition; Induces tumor regression at doses >10 mg/kg [1]
Comparator Or Baseline	Baseline for other Smo antagonists in similar models may vary; quantitative regression data is often not as clearly defined.
Quantified Difference	Dose-dependent tumor growth inhibition (TGI) and regression at high doses.
Conditions	Patched+/- medulloblastoma allograft mouse model

Why This Matters

The ability to achieve tumor regression, not just growth inhibition, is a more clinically relevant benchmark of antitumor activity, making PF-5274857 a powerful tool for studying therapeutic response in aggressive brain tumor models.

• [1] Rohner, A., Spilker, M. E., Lam, J. L., et al. (2011). Effective targeting of Hedgehog signaling in a medulloblastoma model with PF-5274857, a potent and selective Smoothened antagonist that penetrates the blood-brain barrier. Molecular Cancer Therapeutics, 11(1), 57–65. View Source

PF-5274857 Research Applications

Hedgehog Pathway in Intracranial Tumors

This is the highest-value application scenario. PF-5274857 is the tool of choice for researchers studying primary brain tumors (e.g., SHH-subtype medulloblastoma) or brain metastases driven by Hedgehog signaling. Its validated brain penetration ensures that the Smo target in the tumor and the surrounding microenvironment is engaged, a critical requirement not met by non-BBB-penetrant Smo antagonists like vismodegib [1]. This allows for direct investigation of on-target anti-tumor effects in the CNS and the potential to induce tumor regression as demonstrated in allograft models [1].

PD Modeling with Surrogate Biomarker

PF-5274857 is uniquely characterized for pharmacodynamic research due to the established correlation between its tumor and skin Gli1 IC50 values [1]. This means researchers can use skin biopsies as a surrogate tissue to monitor target engagement and downstream pathway inhibition (Gli1 levels) without needing to sample the tumor directly. This is a powerful tool for understanding PK/PD relationships and for designing more efficient in vivo experiments.

Investigating Smo-Dependent EMT

PF-5274857 has been demonstrated to have both preventive and therapeutic effects on cigarette smoke-induced epithelial-mesenchymal transition (EMT) in a cellular model, as shown by its ability to upregulate E-cadherin and downregulate vimentin and α-SMA at a concentration of 3 μmol/L [1]. This provides a specific, validated application for researchers studying the role of the Hedgehog pathway in EMT-driven pathologies, including oral squamous cell carcinoma (OSCC).

High-Specificity Hedgehog Studies

For any experiment where off-target effects could confound data interpretation, PF-5274857 is a superior choice. Its >1000-fold selectivity profile over a wide panel of receptors, ion channels, and enzymes [1] provides a high-confidence chemical biology tool. This is especially important when investigating novel roles of the Hedgehog pathway or when conducting large-scale phenotypic screens where target deconvolution is essential.

Application

Selection Property

Validation Focus

Intracranial Hedgehog pathway tumor models

Brain-penetrant Smo antagonist

CNS target engagement and tumor regression endpoint monitoring

Pharmacodynamic (PD) biomarker research

Correlated tumor/skin Gli1 response

Surrogate tissue PD endpoint monitoring

Hedgehog-driven EMT pathway studies

Cellular EMT model modulation

EMT marker expression (E-cadherin, vimentin) endpoint review

High-specificity Hedgehog pathway research

Reported Smo-selective profile

Phenotypic endpoint specificity interpretation

• [1] Rohner, A., Spilker, M. E., Lam, J. L., et al. (2011). Effective targeting of Hedgehog signaling in a medulloblastoma model with PF-5274857, a potent and selective Smoothened antagonist that penetrates the blood-brain barrier. Molecular Cancer Therapeutics, 11(1), 57–65. View Source